Cas no 28726-30-9 (1,4-Benzenediamine, N,N'-bis(dimethylphenyl)-)

• Product Name: 1,4-Benzenediamine, N,N'-bis(dimethylphenyl)-
• CAS No: 28726-30-9
• MF: C₂₂H₂₄N₂
• MW: 316.439365386963
• CID: 239871
• PubChem ID: 67212631
• Update Time: 2025-10-28

1,4-Benzenediamine, N,N'-bis(dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N,N'-bis(dimethylphenyl)- (9CI)
• N-TOLYL-N'-XYLYL-P-PHENYLENEDIAMINE
• N,N'-Dixylyl-1,4-phenylenediamine
• N,N'-Dixylyl-p-phenylenediamine
• N1,N4-BIS(2,3-DIMETHYLPHENYL)BENZENE-1,4-DIAMINE
• 1,4-Benzenediamine, N,N'-bis(dimethylphenyl)-
• N,N'-Bis(2,3-dimethylphenyl)-p-phenylenediamine
• 1,4-Benzenediamine, N,N'-bis(dimethylphenyl)- (9CI)
• AS-68657
• 28726-30-9
• AKOS028108313
• SCHEMBL1922752
• SB83186
• 1-N,4-N-bis(2,3-dimethylphenyl)benzene-1,4-diamine
• WAQPDYDRPQTELB-UHFFFAOYSA-N

• Inchi： 1S/C22H24N2/c1-15-7-5-9-21(17(15)3)23-19-11-13-20(14-12-19)24-22-10-6-8-16(2)18(22)4/h5-14,23-24H,1-4H3
• InChI Key： WAQPDYDRPQTELB-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC1C=CC=C(C)C=1C)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 316.19412
• Monoisotopic Mass: 316.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1
• XLogP3: 6.5

Experimental Properties

• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 1,4-Benzenediamine, N,N'-bis(dimethylphenyl)-

1,4-Benzenediamine, N,N'-bis(dimethylphenyl)- (CAS No 28726-30-9): A Comprehensive Overview

1,4-Benzenediamine, N,N'-bis(dimethylphenyl)- (CAS No 28726-30-9) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as N,N'-bis(dimethylphenyl)-1,4-benzenediamine, is a derivative of benzene with two amino groups substituted at the 1 and 4 positions. The amino groups are further substituted with dimethylphenyl groups, making it a highly functionalized molecule with unique chemical properties.

The molecular structure of N,N'-bis(dimethylphenyl)-1,4-benzenediamine consists of a benzene ring with two amino groups at the para positions (positions 1 and 4). Each amino group is connected to a dimethylphenyl group, which adds steric bulk and electronic effects to the molecule. This structure contributes to its stability and reactivity in various chemical reactions. The compound is typically synthesized through nucleophilic aromatic substitution or coupling reactions, depending on the desired application.

Recent studies have highlighted the potential of N,N'-bis(dimethylphenyl)-1,4-benzenediamine in advanced materials science. For instance, researchers have explored its use as a precursor for polymeric materials with tailored electronic properties. The compound's ability to form stable covalent bonds makes it an ideal candidate for synthesizing high-performance polymers used in electronics and optoelectronics.

In the field of drug discovery, N,N'-bis(dimethylphenyl)-1,4-benzenediamine has shown promise as a building block for bioactive molecules. Its unique structure allows for the creation of compounds with specific pharmacological activities. Recent research has focused on its role in developing inhibitors for key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of N,N'-bis(dimethylphenyl)-1,4-benzenediamine involves multi-step processes that require precise control over reaction conditions. One common method involves the coupling of dimethylphenylamine derivatives with a suitable benzene diamine precursor. This approach ensures high yields and purity, which are critical for its application in sensitive fields like pharmaceuticals and electronics.

From an environmental perspective, the compound's stability and biodegradability are critical considerations. Recent studies have evaluated its environmental impact under various conditions, providing insights into its safe handling and disposal practices.

In conclusion, N,N'-bis(dimethylphenyl)-1,4-benzenediamine (CAS No 28726-30-9) is a multifaceted compound with wide-ranging applications across chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike.